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Compound of Interest

Compound Name: 2-(2-Nitrovinyl)thiophene

Cat. No.: B151962

Technical Guide: 2-(2-Nitrovinyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Nitrovinyl)thiophene, a
molecule of interest in various scientific domains. This document collates its fundamental
chemical properties, and will be expanded with biological activities and experimental protocols
as further research is conducted.

Core Compound Information

2-(2-Nitrovinyl)thiophene is a derivative of thiophene, an aromatic heterocyclic compound.
The presence of the nitrovinyl group makes it a subject of interest for various chemical and
biological studies.

Physicochemical Data

A summary of the key identifiers and properties for 2-(2-Nitrovinyl)thiophene is presented
below. It is important to note that different CAS numbers may be assigned to different isomers
of the compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b151962?utm_src=pdf-interest
https://www.benchchem.com/product/b151962?utm_src=pdf-body
https://www.benchchem.com/product/b151962?utm_src=pdf-body
https://www.benchchem.com/product/b151962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C6H5NO2S [1112113114]
Molecular Weight 155.18 g/mol [1]
CAS Number 874-84-0 [1][5]
34312-77-1 [1][2]13]
White to Amber powder to
Appearance
crystal
IUPAC Name 2-[(E)-2-nitroethenyl]thiophene  [1][2]
2-(2-Nitroethenyl)thiophene,
Synonyms trans-2-(2-nitrovinyl)thiophene,  [1][2]

2-Thienylnitroethylene

Experimental Data and Protocols

Further investigation into scientific literature is required to provide detailed experimental
protocols and quantitative data related to the biological activity and applications of 2-(2-
Nitrovinyl)thiophene. This section will be populated as relevant studies are identified and
analyzed.

Signaling Pathways and Mechanisms of Action

A critical aspect of understanding the utility of any compound in drug development is the
elucidation of its mechanism of action and its effects on cellular signaling pathways. As
research becomes available, this section will feature diagrams and explanations of the
pathways modulated by 2-(2-Nitrovinyl)thiophene.

lllustrative Workflow for Compound Analysis

The following diagram outlines a general workflow for the initial analysis of a compound like 2-
(2-Nitrovinyl)thiophene in a research setting.
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Caption: A generalized workflow for the preclinical evaluation of a novel chemical entity.
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This guide will be updated with more specific and in-depth information as it becomes available
through dedicated literature searches. The focus will be on providing actionable data and
protocols for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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